Cas no 2163-12-4 (2,4-diacetyl-1,3-benzenediol)

• Product Name: 2,4-diacetyl-1,3-benzenediol
• CAS No: 2163-12-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 911939
• PubChem ID: 137461
• Update Time: 2025-04-19

2,4-diacetyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

• 2,4-diacetyl-1,3-benzenediol
• 1-(3-acetyl-2,4-dihydroxyphenyl)ethanone
• 1,1'-(2,4-Dihydroxy-1,3-phenylene)bis(ethan-1-one)
• SCHEMBL9312650
• MFCD24713414
• E74593
• 2163-12-4
• AKOS022192355
• BS-44991
• 1-(3-ACETYL-2,6-DIHYDROXYPHENYL)ETHANONE
• 2,4-diacetyl resorcinol
• 2,4-DIACETYLRESORCINOL
• DTXSID00176017
• 1-(3-acetyl-2,6-dihydroxyphenyl)ethan-1-one

• Inchi： 1S/C10H10O4/c1-5(11)7-3-4-8(13)9(6(2)12)10(7)14/h3-4,13-14H,1-2H3
• InChI Key： AONRSNZGOMBWPX-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C(C=1C(C)=O)O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones